4-((4-(2,4-Difluorophenyl)piperazin-1-yl)methyl)benzoic acid dihydrochloride

• IUPAC Name: 4-[[4-(2,4-difluorophenyl)piperazin-1-yl]methyl]benzoic acid;dihydrochloride
• InChI: InChI=1S/C18H18F2N2O2.2ClH/c19-15-5-6-17(16(20)11-15)22-9-7-21(8-10-22)12-13-1-3-14(4-2-13)18(23)24;;/h1-6,11H,7-10,12H2,(H,23,24);2*1H
• InChI Key: GZJBPMPOVDOLNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C(=O)O)C3=C(C=C(C=C3)F)F.Cl.Cl
• Molecular Formula: C18H20Cl2F2N2O2
• Molecular Weight: 405.3 g/mol

Description

4-((4-(2,4-Difluorophenyl)piperazin-1-yl)methyl)benzoic acid dihydrochloride is a chemical compound with significant applications in various fields, including organic synthesis and medicinal chemistry. This compound is known for its unique structure, which includes a piperazine ring substituted with a difluorophenyl group and a benzoic acid moiety. The dihydrochloride form enhances its solubility and stability, making it suitable for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((4-(2,4-Difluorophenyl)piperazin-1-yl)methyl)benzoic acid dihydrochloride typically involves multiple steps, starting with the preparation of the piperazine derivative. The piperazine ring is first substituted with a 2,4-difluorophenyl group through a nucleophilic substitution reaction. This intermediate is then reacted with a benzoic acid derivative under specific conditions to form the final product. Common solvents used in these reactions include water, alcohols, acetonitrile, and dimethylformamide (DMF) .

Industrial Production Methods

In industrial settings, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of automated reactors, precise temperature control, and efficient purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-((4-(2,4-Difluorophenyl)piperazin-1-yl)methyl)benzoic acid dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The piperazine ring and benzoic acid moiety can undergo substitution reactions with various reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

4-((4-(2,4-Difluorophenyl)piperazin-1-yl)methyl)benzoic acid dihydrochloride has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including interactions with various biological targets.

Medicine: It is investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-((4-(2,4-Difluorophenyl)piperazin-1-yl)methyl)benzoic acid dihydrochloride involves its interaction with specific molecular targets. The piperazine ring and difluorophenyl group play crucial roles in binding to these targets, which may include enzymes, receptors, or other proteins. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 4-((4-(2-Fluorophenyl)piperazin-1-yl)methyl)benzoic acid
• 4-((4-(2,3-Dichlorophenyl)piperazin-1-yl)methyl)benzoic acid
• 4-((4-(2,4-Dichlorophenyl)piperazin-1-yl)methyl)benzoic acid

Uniqueness

4-((4-(2,4-Difluorophenyl)piperazin-1-yl)methyl)benzoic acid dihydrochloride is unique due to the presence of the difluorophenyl group, which imparts distinct chemical and biological properties. This fluorine substitution can enhance the compound’s stability, lipophilicity, and binding affinity to specific targets, making it a valuable compound in research and industrial applications .